Cas no 1384510-48-8 (Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)-)

• Product Name: Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)-
• CAS No: 1384510-48-8
• MF: C₆H₇F₆N
• MW: 207.116902589798
• CID: 5169739
• Update Time: 2025-07-22

Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)-

• Inchi： 1S/C6H7F6N/c7-5(8,9)3-1-13-2-4(3)6(10,11)12/h3-4,13H,1-2H2/t3-,4+
• InChI Key： FFXGRLTZDZQINO-ZXZARUISSA-N
• SMILES： N1C[C@@H](C(F)(F)F)[C@@H](C(F)(F)F)C1

Additional information on Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)-

Chemical Profile of Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)- (CAS No. 1384510-48-8)

Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)-, identified by the Chemical Abstracts Service Number (CAS No.) 1384510-48-8, is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple trifluoromethyl groups, which confer unique physicochemical properties and biological activities. The specific stereochemistry at the 3R and 4S positions further enhances its potential as a building block for drug discovery and development.

The synthesis of Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)- involves sophisticated organic transformations that require precise control over reaction conditions and stereochemistry. The introduction of trifluoromethyl groups into the pyrrolidine core is achieved through various methods, including halogen-metal exchange followed by triflation or direct fluorination techniques. The stereocontrol at the 3R and 4S centers is typically achieved using chiral auxiliaries or catalysts, ensuring high enantiomeric purity essential for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a pharmacophore in the development of novel therapeutic agents. The trifluoromethyl group is a well-documented pharmacological moiety that can modulate metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced bioactivity and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Recent studies have highlighted the utility of Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)- in the design of inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, derivatives of this compound have shown promise as kinase inhibitors, particularly in the context of oncology research. The presence of multiple trifluoromethyl groups enhances the interactions with protein targets by increasing hydrophobicity and reducing metabolic susceptibility. Furthermore, the chiral center at the 3-position allows for the exploration of enantiomer-specific effects, which can be crucial for optimizing drug efficacy and minimizing side effects.

The impact of fluorine substitution on electronic properties has also been extensively studied. Fluorine atoms are electron-withdrawing through both inductive and resonance effects, which can significantly influence the reactivity and binding properties of a molecule. In Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)-, these effects are maximized due to the proximity of three fluorine atoms to the central pyrrolidine ring. This results in enhanced binding affinity to biological targets and improved resistance to enzymatic degradation.

In addition to its applications in drug discovery, this compound has found utility in materials science and agrochemical research. Fluorinated pyrrolidines are known to exhibit unique electronic properties that make them suitable for use in organic semiconductors and liquid crystal displays. The high thermal stability conferred by the trifluoromethyl groups also makes them attractive for developing advanced materials resistant to environmental degradation.

The stereochemical integrity of (3R,4S)-Pyrrolidine, 3,4-bis(trifluoromethyl)- is critical for its biological activity. Enantiomerically pure compounds often exhibit distinct pharmacological profiles compared to racemic mixtures. The use of advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography has enabled researchers to elucidate the three-dimensional structure of this compound and its derivatives with high precision. These structural insights have been instrumental in rationalizing its biological activity and guiding further optimization efforts.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of Pyrrolidine, 3,4-bis(trifluoromethyl)-, (3R,4S)- at both molecular and cellular levels. Molecular dynamics simulations have been used to study how this compound interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities、binding kinetics，and conformational changes upon ligand binding，which are essential for designing more effective therapeutic agents.

The future prospects for Pyrrolidine，3，4-bis（trifluoromethyl）-，（3R，4S）- are promising，with ongoing research exploring its potential in various therapeutic areas。The development of novel synthetic methodologies will continue to facilitate access to more complex derivatives，expanding their applications in drug discovery。Additionally，the integration of machine learning algorithms into virtual screening pipelines will accelerate the identification of lead compounds based on this scaffold。

In conclusion，Pyrrolidine，3，4-bis（trifluoromethyl）-，（3R，4S）-（CAS No．1384510-48-8） represents a significant advancement in fluorinated heterocyclic chemistry with broad implications for pharmaceutical science。Its unique structural features、biological activities，and synthetic accessibility make it a valuable tool for researchers seeking to develop next-generation therapeutics。As our understanding of fluorine’s role in medicinal chemistry continues to evolve，compounds like this will undoubtedly play an increasingly important role in addressing unmet medical needs worldwide。